KD-3010

• CAS: 934760-92-6
• Molecular Formula: C30H33F3N2O8S2
• Molecular Weight: 670.7 g/mol
• InChI: InChI=1S/C23H25F3N2O5S.C7H8O3S/c1-14-12-27(18-6-8-19(9-7-18)33-23(24,25)26)13-15(2)28(14)34(31,32)21-5-3-4-16-10-17(22(29)30)11-20(16)21;1-6-2-4-7(5-3-6)11(8,9)10/h3-9,14-15,17H,10-13H2,1-2H3,(H,29,30);2-5H,1H3,(H,8,9,10)/t14-,15+,17-;/m0./s1
• InChIKey: SUTQDFLDQUPTKX-DYWLMRBWSA-N

KD-3010 (CAS 934760-92-6): A Highly Selective, Orally Active PPARδ Agonist for Metabolic and Fibrotic Disease Research

KD-3010 is a small-molecule peroxisome proliferator-activated receptor delta (PPARδ) agonist, initially developed for metabolic disorders such as diabetes, obesity, and dyslipidemia [1]. It is an orally active and highly selective agonist, exhibiting approximately 1000-fold selectivity for PPARδ over the related PPARα and PPARγ isoforms [2]. While its clinical development (Phase 1) was discontinued, it remains a crucial research tool for investigating PPARδ biology [1].

Pathway PPARδ nuclear receptor signaling studies

Selectivity Isoform-selectivity assay context over PPARα/γ

Administration Oral administration research fit for in vivo models

Tool Compound Functional-response tool with reported CNS-penetrant profile

• [1] DrugBank. (2007). KD3010. DB05188. View Source
• [2] DrugBank. (2007). KD3010. DB05188. View Source

Why KD-3010 (CAS 934760-92-6) Cannot Be Replaced by Common PPARδ Agonists Like GW501516 in Research

While PPARδ is a shared target, individual agonists can trigger distinct downstream effects and therapeutic outcomes. This is starkly illustrated by the differential effects of KD-3010 and the well-validated PPARδ agonist GW501516 in liver fibrosis models. GW501516 has been shown to promote liver fibrosis by stimulating hepatic stellate cell (HSC) proliferation [1]. In contrast, KD-3010 demonstrates a robust hepatoprotective and antifibrotic profile in the same disease context [2]. This functional divergence means that substituting a general PPARδ agonist for KD-3010 can lead to fundamentally different, or even opposite, experimental results. Therefore, the choice of specific agonist is critical for accurately probing PPARδ's role in complex pathologies like metabolic disease, fibrosis, and neurodegeneration.

Attribute

KD-3010

GW501516

Liver Fibrosis Model Response

Reported antifibrotic model-response context

Reported pro-fibrotic model-response context

CTGF Induction in CCl4 Model

Not induced

Reported significant induction

Functional Interpretation

Model-response may differ from class-level expectation

Class-level agonist response not predictive

• [1] Kostadinova, R., Montagner, A., Gouranton, E., Fleury, S., Guillou, H., Dombrowicz, D., Desreumaux, P., & Wahli, W. (2012). GW501516-activated PPARβ/δ promotes liver fibrosis via p38-JNK MAPK-induced hepatic stellate cell proliferation. Cell & bioscience, 2(1), 34. View Source
• [2] Iwaisako, K., Haimerl, M., Paik, Y. H., Taura, K., Kodama, Y., Sirlin, C., Yu, E., Downes, M., Yu, R. T., Evans, R. M., & Brenner, D. A. (2012). Protection from liver fibrosis by a peroxisome proliferator-activated receptor δ agonist. Proceedings of the National Academy of Sciences of the United States of America, 109(21), E1369–E1376. View Source

KD-3010 (CAS 934760-92-6): Quantitative Differentiation Data vs. GW501516 and Seladelpar

KD-3010's Antifibrotic Efficacy in CCl4-Induced Liver Injury vs. GW501516

In a direct head-to-head comparison, oral administration of KD-3010 dramatically ameliorated liver injury and fibrosis in a carbon tetrachloride (CCl4)-induced mouse model, a key feature not observed with GW501516 [1]. Deposition of extracellular matrix proteins was lower in the KD-3010-treated group than in the vehicle- or GW501516-treated group [1]. Furthermore, profibrogenic connective tissue growth factor (CTGF) was induced significantly by GW501516, but not by KD-3010, following CCl4 treatment [1].

Antifibrotic Response (CCl4 Model)

Head-to-head

KD-3010 reduced fibrosis markers; GW501516 did not

Model-response context: functional divergence observed

CCl4-induced mouse model; oral administration

Evidence Dimension	Antifibrotic and Hepatoprotective Effect in CCl4 Mouse Model
Target Compound Data	Ameliorated liver injury; reduced extracellular matrix deposition; did not induce CTGF.
Comparator Or Baseline	GW501516: No amelioration of liver injury; increased extracellular matrix deposition; significantly induced CTGF.
Quantified Difference	Qualitative difference in efficacy; opposite effects on CTGF induction.
Conditions	Mouse model of CCl4-induced liver injury; compounds administered orally.

Why This Matters

This functional divergence demonstrates that KD-3010 is not a generic PPARδ agonist, making it the required tool for studying antifibrotic mechanisms of PPARδ activation in the liver.

• [1] Iwaisako, K., Haimerl, M., Paik, Y. H., Taura, K., Kodama, Y., Sirlin, C., Yu, E., Downes, M., Yu, R. T., Evans, R. M., & Brenner, D. A. (2012). Protection from liver fibrosis by a peroxisome proliferator-activated receptor δ agonist. Proceedings of the National Academy of Sciences of the United States of America, 109(21), E1369–E1376. View Source

KD-3010's Antifibrotic Efficacy in BDL-Induced Cholestatic Injury vs. GW501516

The hepatoprotective and antifibrotic effect of KD-3010 was confirmed in a second distinct liver injury model: bile duct ligation (BDL) for 3 weeks [1]. This effect was specific to KD-3010 and was not observed with the comparator GW501516 [1].

Antifibrotic Response (BDL Model)

Head-to-head

KD-3010 confirmed hepatoprotective effect; GW501516 showed none

Reproducibility across distinct liver injury models

BDL mouse model; 3-week oral administration

Evidence Dimension	Antifibrotic and Hepatoprotective Effect in BDL Mouse Model
Target Compound Data	Confirmed hepatoprotective and antifibrotic effect.
Comparator Or Baseline	GW501516: No protective effect observed.
Quantified Difference	Qualitative difference in efficacy.
Conditions	Mouse model of BDL-induced liver fibrosis; compounds administered orally for 3 weeks.

Why This Matters

The reproducibility of KD-3010's unique antifibrotic effect across mechanistically distinct models (CCl4 and BDL) reinforces its value for studies focused on PPARδ-mediated liver protection.

• [1] Iwaisako, K., Haimerl, M., Paik, Y. H., Taura, K., Kodama, Y., Sirlin, C., Yu, E., Downes, M., Yu, R. T., Evans, R. M., & Brenner, D. A. (2012). Protection from liver fibrosis by a peroxisome proliferator-activated receptor δ agonist. Proceedings of the National Academy of Sciences of the United States of America, 109(21), E1369–E1376. View Source

KD-3010's High Selectivity for PPARδ vs. PPARα and PPARγ

KD-3010 exhibits approximately 1000-fold selectivity for PPARδ over the closely related PPARα and PPARγ isoforms [1]. This level of selectivity is crucial for isolating PPARδ-specific biology from the confounding effects of other PPARs. In contrast, while GW501516 is also highly selective, its Ki and EC50 values are reported at 1 nM , and Seladelpar has an EC50 of 2 nM with 750- and 2500-fold selectivity .

PPARδ Isoform Selectivity

Class-level

~1000-fold over PPARα/γ

Supports isoform-selectivity assay interpretation

Comparable selectivity profile to other PPARδ agonists

Evidence Dimension	In vitro selectivity profile over PPAR isoforms
Target Compound Data	~1000-fold selectivity for PPARδ over PPARα and PPARγ.
Comparator Or Baseline	GW501516 (1 nM EC50) and Seladelpar (2 nM EC50, 750/2500-fold selectivity).
Quantified Difference	KD-3010's selectivity is comparable to other potent and selective PPARδ agonists.
Conditions	In vitro binding/functional assays.

Why This Matters

This high selectivity ensures that in vivo phenotypes can be attributed primarily to PPARδ activation, reducing ambiguity in mechanistic studies, especially when compared to less selective pan-PPAR agonists.

• [1] DrugBank. (2007). KD3010. DB05188. View Source

KD-3010's Favorable CNS Penetration Profile for Neurodegenerative Disease Research

KD-3010 demonstrates favorable central nervous system (CNS) penetration in mice, with a brain-to-plasma ratio of approximately 10% [1]. This property supports its use in in vivo CNS studies, where it has been shown to improve motor function, reduce neurodegeneration, and increase survival in a mouse model of Huntington's disease (HD) [2]. No such CNS data are provided for GW501516 or Seladelpar, positioning KD-3010 as a preferred tool for studying PPARδ in neurological disorders.

CNS Penetration Profile

Reported

~10% brain/plasma ratio in mice

Supports CNS neurodegeneration model-response context

Reported motor and survival endpoints in HD model

Evidence Dimension	In vivo CNS penetration in mice
Target Compound Data	Brain/plasma ratio of ~10%.
Comparator Or Baseline	GW501516 and Seladelpar: CNS penetration data not available for comparison.
Quantified Difference	KD-3010 demonstrates quantifiable brain penetration.
Conditions	Mouse model (C57BL/6 or similar).

Why This Matters

For researchers investigating the role of PPARδ in the CNS or neurodegenerative diseases, KD-3010 is the only major PPARδ agonist with published, quantifiable brain penetration data, making it the necessary choice for such studies.

• [1] Dickey, A. S., Pineda, V. V., Tsunemi, T., Liu, P. P., Miranda, H. C., Gilmore-Hall, S. K., Lomas, N., Sampat, K. R., Buttgereit, A., Torres, M. J., Flores, A. L., Arreola, M., Arbez, N., Akimov, S. S., Gaasterland, T., Lazarowski, E. R., Ross, C. A., Yeo, G. W., Sopher, B. L., … La Spada, A. R. (2015). PPARδ repression in Huntington's disease and its essential role in CNS translate into a potent agonist therapy. Nature medicine, 22(1), 37–45. View Source
• [2] Dickey, A. S., Pineda, V. V., Tsunemi, T., Liu, P. P., Miranda, H. C., Gilmore-Hall, S. K., Lomas, N., Sampat, K. R., Buttgereit, A., Torres, M. J., Flores, A. L., Arreola, M., Arbez, N., Akimov, S. S., Gaasterland, T., Lazarowski, E. R., Ross, C. A., Yeo, G. W., Sopher, B. L., … La Spada, A. R. (2015). PPARδ repression in Huntington's disease and its essential role in CNS translate into a potent agonist therapy. Nature medicine, 22(1), 37–45. View Source

Optimal Research Applications for KD-3010 (CAS 934760-92-6) Based on Verified Differentiation

Investigating Antifibrotic Mechanisms in Liver Fibrosis

Researchers studying liver fibrosis should use KD-3010 to investigate the antifibrotic potential of PPARδ activation. The direct comparative evidence shows that KD-3010, unlike GW501516, ameliorates liver injury and reduces fibrosis in both CCl4 and BDL mouse models [1]. Its use avoids the confounding pro-fibrotic effects associated with GW501516, allowing for a cleaner interpretation of PPARδ's role in hepatic stellate cell biology and extracellular matrix remodeling [1].

Evaluating PPARδ as a Target in CNS Disorders

For studies on the role of PPARδ in neurodegenerative diseases or other CNS pathologies, KD-3010 is the preferred agonist. Its demonstrated CNS penetration (~10% brain/plasma ratio) [2] and proven efficacy in improving motor function and survival in an HD mouse model [2] make it a uniquely qualified tool. Other major PPARδ agonists like GW501516 or Seladelpar lack this specific CNS validation.

Dissecting PPARδ-Specific Effects in Metabolic Syndrome Research

In metabolic syndrome research, where PPARα and PPARγ also play significant roles, KD-3010's high selectivity (~1000-fold) for PPARδ [3] is essential for isolating PPARδ-specific effects on lipid metabolism, glucose homeostasis, and insulin sensitivity. This minimizes cross-talk and allows for a more precise understanding of the target's contribution to complex metabolic phenotypes.

Application

Selection Property

Validation Focus

Liver fibrosis mechanism studies

PPARδ functional-response context

Fibrosis model-response endpoint interpretation

CNS neurodegeneration studies

CNS penetration context

Neurodegeneration model-response endpoints

Metabolic syndrome research

PPARδ isoform-selectivity context

Metabolic endpoint interpretation

• [1] Iwaisako, K., Haimerl, M., Paik, Y. H., Taura, K., Kodama, Y., Sirlin, C., Yu, E., Downes, M., Yu, R. T., Evans, R. M., & Brenner, D. A. (2012). Protection from liver fibrosis by a peroxisome proliferator-activated receptor δ agonist. Proceedings of the National Academy of Sciences of the United States of America, 109(21), E1369–E1376. View Source
• [2] Dickey, A. S., Pineda, V. V., Tsunemi, T., Liu, P. P., Miranda, H. C., Gilmore-Hall, S. K., Lomas, N., Sampat, K. R., Buttgereit, A., Torres, M. J., Flores, A. L., Arreola, M., Arbez, N., Akimov, S. S., Gaasterland, T., Lazarowski, E. R., Ross, C. A., Yeo, G. W., Sopher, B. L., … La Spada, A. R. (2015). PPARδ repression in Huntington's disease and its essential role in CNS translate into a potent agonist therapy. Nature medicine, 22(1), 37–45. View Source
• [3] DrugBank. (2007). KD3010. DB05188. View Source